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Compound of Interest

Compound Name: 2-Methoxypyrimidine

CAS No.: 931-63-5

Cat. No.: B189612 Get Quote

CAS: 2434-35-7 | Formula: C₅H₆N₂O | Mol. Weight: 110.11 g/mol Physical State: Colorless to

pale yellow liquid | Flash Point: ~32–47°C (Closed Cup)

Executive Technical Summary
2-Methoxypyrimidine is a critical heterocyclic building block extensively utilized in the

synthesis of sulfonamide antibiotics (e.g., Sulfalene) and agrochemical agents. While often

underestimated due to its structural simplicity, it presents a dual-hazard profile: Flammable

Liquid (Category 3) and Specific Target Organ Toxicant (Irritant).

This guide moves beyond standard Safety Data Sheet (SDS) enumeration to provide a

mechanistic understanding of these hazards and a self-validating protocol for safe handling in

drug discovery workflows.

GHS Classification & Mechanistic Basis
The Global Harmonized System (GHS) classification for 2-Methoxypyrimidine is derived from

its physicochemical properties (vapor pressure, flash point) and its reactivity profile

(nucleophilic nitrogen, ether functionality).

Harmonized Hazard Matrix
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Hazard Class Category H-Code
Hazard
Statement

Mechanistic
Driver

Flammable

Liquid
Cat 3 H226

Flammable liquid

and vapour

High vapor

pressure; ether-

like volatility.

Skin Irritation Cat 2 H315
Causes skin

irritation

Lipophilic

penetration; local

pH alteration.

Eye Irritation Cat 2A H319
Causes serious

eye irritation

Solvent action on

corneal

epithelium;

basicity.

STOT - SE Cat 3 H335

May cause

respiratory

irritation

Mucosal

interaction with

pyrimidine

nitrogen.

Toxicology & Reactivity Insights
Flammability (The Ether Effect): The methoxy group (-OCH₃) significantly increases volatility

compared to the parent pyrimidine. With a flash point between 32°C and 47°C, the vapor-air

mixture can ignite at standard laboratory ambient temperatures if near a heat source (e.g.,

hot plate, static discharge).

Irritation Pathway: Pyrimidines are electron-deficient rings, but the methoxy substituent is

electron-donating. This increases the basicity of the ring nitrogens slightly, enhancing

interaction with mucosal membranes and skin lipids, leading to the "Irritant" classification [1].

Visualization: Hazard Logic & Decision Tree
The following diagram illustrates the logical flow from physicochemical properties to GHS

classification, ensuring researchers understand the source of the hazard.
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Figure 1: Causal pathway linking 2-Methoxypyrimidine properties to GHS hazard categories.

[1]

Protocol: The "Vapor-Static" Control System
Handling 2-Methoxypyrimidine requires a protocol that addresses both flammability

(static/vapor) and toxicity (contact).[2][3][4][5] Standard "wear gloves" advice is insufficient. The

following is a Self-Validating System designed to fail-safe.

The Protocol
Objective: Prevent vapor accumulation (fire risk) and dermal permeation (irritation risk).[2][4]

Engineering Control Validation (The Airflow Check):

Action: Verify Fume Hood face velocity is >0.5 m/s.

Validation: Use a tissue strip or anemometer. If the strip does not angle inward consistently

(>45°), the hood is compromised. Do not proceed.

Reasoning: H335 (Respiratory Irritation) requires absolute vapor capture.

Static Dissipation Setup (The Grounding Check):

Action: Since H226 indicates flammability, all transfer vessels (especially metallic) must be

grounded.

Validation: Touch a grounded metal surface (hood sash frame) before touching the reagent

bottle to discharge body static.
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Reasoning: Low flash point liquids can ignite from static spark energies as low as 0.2 mJ.

Barrier Integrity (The Double-Glove Method):

Action: Wear Nitrile (Inner) + Nitrile (Outer).

Validation: Inspect the outer glove for rippling or swelling (signs of ether permeation) every

15 minutes. If observed, change immediately.

Reasoning: Small methoxy-heterocycles can permeate thin nitrile. Double gloving

increases breakthrough time from <10 mins to >60 mins [2].

Handling Workflow Diagram
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Figure 2: Operational workflow for safe handling, incorporating static control and barrier

checks.

Emergency Response Specifics
In the event of an incident, generic procedures may fail. Use these specific countermeasures

for 2-Methoxypyrimidine.

Fire (H226):

Agent: Carbon Dioxide (CO₂) or Dry Chemical. Do NOT use water jet, as it may spread

the immiscible/low-density liquid fire.

Note: Vapors are heavier than air and may travel to ignition sources.

Skin Contact (H315):

Immediate Action: Wash with soap and water.[2][3][4] Do not use organic solvents

(ethanol/acetone) to clean skin, as they will increase the transdermal absorption of the

pyrimidine.

Eye Contact (H319):

Flush Duration: Minimum 15 minutes.[3] The basicity of the methoxy-nitrogen system

requires thorough irrigation to restore physiological pH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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